Cas no 1702841-34-6 (1-(2,4,5-trifluorophenyl)prop-2-en-1-one)

• Product Name: 1-(2,4,5-trifluorophenyl)prop-2-en-1-one
• CAS No: 1702841-34-6
• MF: C₉H₅F₃O
• MW: 186.130613088608
• CID: 5926546
• PubChem ID: 103522604
• Update Time: 2025-06-11

1-(2,4,5-trifluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-Trifluorophenyl)-2-propen-1-one
• 1-(2,4,5-trifluorophenyl)prop-2-en-1-one
• 1702841-34-6
• EN300-1852074

• Inchi： 1S/C9H5F3O/c1-2-9(13)5-3-7(11)8(12)4-6(5)10/h2-4H,1H2
• InChI Key： IIYVIZZJDWCMQR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C=C)=O)F)F

Computed Properties

• Exact Mass: 186.02924926g/mol
• Monoisotopic Mass: 186.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(2,4,5-trifluorophenyl)prop-2-en-1-one

Introduction to 1-(2,4,5-trifluorophenyl)prop-2-en-1-one (CAS No. 1702841-34-6)

1-(2,4,5-trifluorophenyl)prop-2-en-1-one, identified by the chemical identifier CAS No. 1702841-34-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of α,β-unsaturated ketones, which are well-documented for their diverse applications in medicinal chemistry. The presence of fluorine atoms in the phenyl ring introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule, making it a valuable scaffold for drug discovery.

The structural motif of 1-(2,4,5-trifluorophenyl)prop-2-en-1-one consists of a prop-2-enone core substituted with a 2,4,5-trifluorophenyl group. This specific arrangement of fluorine atoms enhances the lipophilicity of the molecule while maintaining a degree of metabolic stability, which is crucial for pharmaceutical applications. The compound's ability to engage in hydrogen bonding and π-stacking interactions further underscores its potential as a building block in the design of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve pharmacokinetic profiles of drug candidates. The fluorine atoms in 1-(2,4,5-trifluorophenyl)prop-2-en-1-one can influence the molecule's solubility, permeability, and metabolic degradation pathways, thereby optimizing its bioavailability. Such properties are particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of 1-(2,4,5-trifluorophenyl)prop-2-en-1-one is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity and selectivity for biological targets. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding interactions with protein targets.

The chemical synthesis of 1-(2,4,5-trifluorophenyl)prop-2-en-1-one involves multi-step reactions that highlight the compound's synthetic versatility. Traditional methods often employ palladium-catalyzed cross-coupling reactions or Grignard additions to introduce the desired functional groups. More recently, however, advances in catalytic systems have enabled more efficient and sustainable synthetic routes. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

From a computational chemistry perspective, 1-(2,4,5-trifluorophenyl)prop-2-en-1-one has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed that the electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the carbonyl group, facilitating nucleophilic addition reactions. This property makes it a promising candidate for designing prodrugs or reactive intermediates in medicinal chemistry.

The pharmacological profile of 1-(2,4,5-trifluorophenyl)prop-2-en-1-one has been explored in several preclinical studies. Initial findings suggest that it exhibits moderate activity against certain enzymatic targets without significant off-target effects. Further research is ongoing to optimize its pharmacological properties and evaluate its potential in vivo. The compound's structural features also make it an attractive candidate for structure-based drug design (SBDD), where computational methods are used to predict how small molecules bind to biological macromolecules.

In conclusion, 1-(2,4,5-trifluorophenyl)prop-2-en-1-one (CAS No. 1702841-34-6) represents a fascinating example of how structural modifications can influence molecular behavior and therapeutic potential. Its unique combination of electronic and steric properties positions it as a valuable tool in pharmaceutical research. As our understanding of fluorinated compounds continues to evolve, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics.